Cas no 24108-37-0 (1,2,4-Triazine,3-methyl-5,6-diphenyl-)

1,2,4-Triazine,3-methyl-5,6-diphenyl- structure
24108-37-0 structure
Product Name:1,2,4-Triazine,3-methyl-5,6-diphenyl-
CAS No:24108-37-0
MF:C16H13N3
MW:247.294523000717
CID:263295
PubChem ID:299407
Update Time:2025-04-19

1,2,4-Triazine,3-methyl-5,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazine,3-methyl-5,6-diphenyl-
    • 1,4-Triazine, 3-methyl-5,6-diphenyl-
    • 3-Methyl-5,6-diphenyl-[1,2,4]triazin
    • 3-methyl-5,6-diphenyl-[1,2,4]triazine
    • 3-Methyl-5,6-diphenyl-1,2,4-triazin
    • 3-methyl-5,6-diphenyl-as-triazine
    • 5,6-diphenyl-3-methyl-1,2,4-triazine
    • 5,6-diphenyl-3-methyl-as-triazine
    • AC1L6UKP
    • AC1Q2OWM
    • NSC172291
    • 3-methyl-5,6-diphenyl-1,2,4-triazine
    • DTXSID50305875
    • 24108-37-0
    • NSC-172291
    • SCHEMBL12112372
    • AKOS024344898
    • Inchi: 1S/C16H13N3/c1-12-17-15(13-8-4-2-5-9-13)16(19-18-12)14-10-6-3-7-11-14/h2-11H,1H3
    • InChI Key: WOWXDXVLJFZZQB-UHFFFAOYSA-N
    • SMILES: N1C(C)=NN=C(C2C=CC=CC=2)C=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 247.11109
  • Monoisotopic Mass: 247.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 1.145
  • Boiling Point: 420.8°Cat760mmHg
  • Flash Point: 189.7°C
  • Refractive Index: 1.606
  • PSA: 38.67

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